Cas no 737751-95-0 ((R)-3-Amino-3-(2-bromophenyl)propionic acid)

(R)-3-Amino-3-(2-bromophenyl)propionic acid is a chiral β-amino acid derivative featuring a 2-bromophenyl substituent, which enhances its utility in asymmetric synthesis and pharmaceutical applications. The presence of the bromine atom offers a reactive handle for further functionalization via cross-coupling reactions, making it valuable in medicinal chemistry and drug development. Its stereochemical purity (R-configuration) ensures precise control in the synthesis of enantiomerically enriched compounds, particularly for bioactive molecules. This compound serves as a versatile intermediate in peptidomimetics and enzyme inhibitor design. High purity and well-defined stereochemistry make it suitable for research requiring stringent structural specificity.

(R)-3-Amino-3-(2-bromophenyl)propionic acid structure

737751-95-0 structure

Product Name:(R)-3-Amino-3-(2-bromophenyl)propionic acid

CAS No:737751-95-0

MF:C₉H₁₀BrNO₂

MW:244.085201740265

MDL:MFCD04113641

CID:562170

PubChem ID:7046951

Update Time:2025-10-29

(R)-3-Amino-3-(2-bromophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

- (R)-3-Amino-3-(2-bromophenyl)propanoic acid
- (R)-3-Amino-3-(2-bromo-phenyl)-propionic acid
- (R)-3-Amino-3-(2-bromophenyl)propionic acid
- (R)-3-Amino-3-(2-bromophenyl)-propionic acid
- Benzenepropanoic acid, b-amino-2-bromo-, (bR)-
- Benzenepropanoic acid, β-amino-2-bromo-, (βR)-
- H-PHG(2-BR)-(C*CH2)OH
- D-3-Amino-3-(2-bromophenyl)-propionic acid
- SCHEMBL5720930
- 737751-95-0
- AKOS016843673
- MFCD04113641
- A50489
- (R)-3-Amino-3-(2-bromophenyl)propanoicacid
- EN300-1285119
- PS-12376
- CS-0179112
- AC-22007
- (3R)-3-amino-3-(2-bromophenyl)propanoic acid
- MDL： MFCD04113641
- Inchi： 1S/C9H10BrNO2/c10-7-4-2-1-3-6(7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
- InChI Key： OETRFEPZCAGEMK-MRVPVSSYSA-N
- SMILES： BrC1C=CC=CC=1[C@@H](CC(=O)O)N

Computed Properties

Exact Mass: 242.98900
Monoisotopic Mass: 242.98949g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Melting Point: 232℃
PSA: 63.32000
LogP: 2.62390
Sensitiveness: Air Sensitive

(R)-3-Amino-3-(2-bromophenyl)propionic acid Pricemore >>

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